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Compound of Interest

Compound Name: AS1938909

Cat. No.: B605607 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for Handling AS1938909

This guide provides crucial safety protocols and logistical information for the handling and

disposal of AS1938909, a SHIP2 inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and to maintain the integrity of the experimental

environment.

While AS1938909 is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), and therefore a formal safety data sheet is not required, adherence to

standard laboratory safety protocols is essential.[1] The information presented here is a

compilation of general best practices for handling chemical compounds in a research setting.

Physical and Chemical Properties
A summary of the key quantitative data for AS1938909 is provided in the table below for easy

reference.
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Property Value

Molecular Formula C₁₉H₁₃Cl₂F₂NO₂S

Molecular Weight 428.28 g/mol

Form Solid

Appearance Off-white solid

Purity ≥95% (HPLC)

Solubility DMSO: 50 mg/mL

Storage Temperature 2-8°C

Storage Conditions Protect from light, OK to freeze

Source: Sigma-Aldrich

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

AS1938909 to minimize exposure and ensure personal safety.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Gloves

should be inspected before use and changed immediately if contaminated or compromised.

[2] Hands should be washed thoroughly after removing gloves.[2]

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[2]

Respiratory Protection: Under normal handling conditions in a well-ventilated area,

respiratory protection is not typically required. However, if there is a risk of generating dust or

aerosols, a properly fitted respirator should be used.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure. Avoid generating dust.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Protect from light. The recommended storage temperature is between 2-8°C. Following

reconstitution, it is recommended to aliquot and freeze at -20°C, where stock solutions are

stable for up to 3 months.[3]

Emergency Procedures
In case of skin contact: Wash the affected area immediately with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

In case of inhalation: Move the person to fresh air.

In case of ingestion: Rinse mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Disposal Plan
Dispose of unused AS1938909 and any contaminated materials in accordance with local,

state, and federal regulations for non-hazardous chemical waste. Do not dispose of down the

drain or in general waste.

Experimental Workflow
The following diagram illustrates a standard workflow for handling AS1938909 in a laboratory

setting, from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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